Cas no 88854-36-8 (1H-Imidazole, 1-[[2-(2-cyanoethyl)cycloheptyl]thioxomethyl]-)

• Product Name: 1H-Imidazole, 1-[[2-(2-cyanoethyl)cycloheptyl]thioxomethyl]-
• CAS No: 88854-36-8
• MF: C₁₄H₁₉N₃S
• MW: 261.385761499405
• CID: 620659
• PubChem ID: 71320404
• Update Time: 2025-04-19

1H-Imidazole, 1-[[2-(2-cyanoethyl)cycloheptyl]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[[2-(2-cyanoethyl)cycloheptyl]thioxomethyl]-
• 3-[2-(imidazole-1-carbothioyl)cycloheptyl]propanenitrile
• 3-[2-(1H-Imidazole-1-carbothioyl)cycloheptyl]propanenitrile
• DTXSID40750350
• 88854-36-8

• Inchi： 1S/C14H19N3S/c15-8-4-6-12-5-2-1-3-7-13(12)14(18)17-10-9-16-11-17/h9-13H,1-7H2
• InChI Key： CSHASPAMPXNGHX-UHFFFAOYSA-N
• SMILES： S=C(C1CCCCCC1CCC#N)N1C=NC=C1

Computed Properties

• Exact Mass: 261.12996879g/mol
• Monoisotopic Mass: 261.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.7Ų